Cas no 533925-59-6 (2,7'-Cyclo-8,8'-lignan-3',4,4',5,9,9'-hexol; (7'R*,8S*,8'S*)-form, 3',4,5-Tri-Me ether)

2,7'-Cyclo-8,8'-lignan-3',4,4',5,9,9'-hexol; (7'R*,8S*,8'S*)-form, 3',4,5-Tri-Me ether structure
533925-59-6 structure
Product Name:2,7'-Cyclo-8,8'-lignan-3',4,4',5,9,9'-hexol; (7'R*,8S*,8'S*)-form, 3',4,5-Tri-Me ether
CAS No:533925-59-6
MF:C21H26O6
MW:374.427546977997
CID:6670601
Update Time:2024-03-02

2,7'-Cyclo-8,8'-lignan-3',4,4',5,9,9'-hexol; (7'R*,8S*,8'S*)-form, 3',4,5-Tri-Me ether Chemical and Physical Properties

Names and Identifiers

    • scaphopetalone
    • 2,7'-Cyclo-8,8'-lignan-3',4,4',5,9,9'-hexol; (7'R*,8S*,8'S*)-form, 3',4,5-Tri-Me ether
    • Inchi: 1S/C21H26O6/c1-25-18-7-12(4-5-17(18)24)21-15-9-20(27-3)19(26-2)8-13(15)6-14(10-22)16(21)11-23/h4-5,7-9,14,16,21-24H,6,10-11H2,1-3H3
    • InChI Key: PDWZFAROGANMAJ-UHFFFAOYSA-N
    • SMILES: COC1C(O)=CC=C(C2C3C(=CC(=C(C=3)OC)OC)CC(CO)C2CO)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • XLogP3: 0.284
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